Cas no 184708-11-0 (N-tert-butyl-4-hydrazinylbenzenesulfonamide)

N-tert-butyl-4-hydrazinylbenzenesulfonamide structure
184708-11-0 structure
Product name:N-tert-butyl-4-hydrazinylbenzenesulfonamide
CAS No:184708-11-0
MF:C10H17N3O2S
MW:243.325880765915
CID:2110217
PubChem ID:19351350

N-tert-butyl-4-hydrazinylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-4-hydrazinylbenzenesulfonamide
    • N-tert.-butyl-4-hydrazinobenzenesulfonamide
    • SCHEMBL6952974
    • CPUKGJUJJDMOQS-UHFFFAOYSA-N
    • AKOS009492079
    • DA-08960
    • 184708-11-0
    • Inchi: InChI=1S/C10H17N3O2S/c1-10(2,3)13-16(14,15)9-6-4-8(12-11)5-7-9/h4-7,12-13H,11H2,1-3H3
    • InChI Key: CPUKGJUJJDMOQS-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 243.10414797Da
  • Monoisotopic Mass: 243.10414797Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 92.6Ų

N-tert-butyl-4-hydrazinylbenzenesulfonamide Related Literature

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